Cas no 400752-10-5 (3,4-Pyridinedicarbonitrile, 6-butyl-2-chloro-)

• Product Name: 3,4-Pyridinedicarbonitrile, 6-butyl-2-chloro-
• CAS No: 400752-10-5
• MF: C₁₁H₁₀ClN₃
• MW: 219.670200824738
• CID: 925253
• Update Time: 2024-06-14

3,4-Pyridinedicarbonitrile, 6-butyl-2-chloro- Chemical and Physical Properties

Names and Identifiers

• 3,4-Pyridinedicarbonitrile, 6-butyl-2-chloro-

• Inchi： 1S/C11H10ClN3/c1-2-3-4-9-5-8(6-13)10(7-14)11(12)15-9/h5H,2-4H2,1H3
• InChI Key： YUJQIAMWEFNNQU-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(CCCC)=CC(C#N)=C1C#N

Computed Properties

• Exact Mass: 219.056
• Monoisotopic Mass: 219.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.5A^2